molecular formula C10H12F2O B8476262 3-(3,5-Difluoro-4-methyl-phenyl)-propan-1-ol

3-(3,5-Difluoro-4-methyl-phenyl)-propan-1-ol

Cat. No.: B8476262
M. Wt: 186.20 g/mol
InChI Key: FJJARWPCSRWJDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3,5-Difluoro-4-methyl-phenyl)-propan-1-ol is a useful research compound. Its molecular formula is C10H12F2O and its molecular weight is 186.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12F2O

Molecular Weight

186.20 g/mol

IUPAC Name

3-(3,5-difluoro-4-methylphenyl)propan-1-ol

InChI

InChI=1S/C10H12F2O/c1-7-9(11)5-8(3-2-4-13)6-10(7)12/h5-6,13H,2-4H2,1H3

InChI Key

FJJARWPCSRWJDT-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1F)CCCO)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To an ice-cooled solution of 3-(3,5-difluoro-4-methyl-phenyl)-propionic acid butyl ester (2.200 g; 8.584 mmol) in anhydrous THF (20 ml) was added dropwise a 1N solution of BH3.THF complex in THF (13 ml; 13 mmol). The resulting solution was stirred at 0° C., under nitrogen, for 1 h, and then at rt overnight. The reaction mixture was quenched by dropwise addition of MeOH (5 ml) followed by water (10 ml). The volatiles were removed under vacuum, and the product was extracted with DCM (3×20 ml). The combined organic layers were then washed with brine, dried over anh. MgSO4, filtered, and concentrated to dryness under reduced pressure. The crude was purified by FC (DCM/MeOH=12/1) to give the pure product 3-(3,5-difluoro-4-methyl-phenyl)-propan-1-ol as a pale yellow oil (1.440 g; 90%). LC-MS: tR=0.87 min.; [M+H]+: no ionisation.
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-(3,5-difluoro-4-methyl-phenyl)-propionic acid butyl ester
Quantity
2.2 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
13 mL
Type
solvent
Reaction Step Two

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